Bromoethane

• Description: Ethyl bromide appears as a colorless volatile liquid. Slightly soluble in water and denser than water. Flash point below 0°F. Vapors are heavier than air. Toxic by inhalation. Irritates skin and eyes. Used to make pharmaceuticals and as a solvent.
• CAS No.: 74-96-4
• Product Name: Bromoethane
• Molecular Formula: CH3CH2Br; C2H5Br; CH3CH2Br; C2H5B
• Molecular Weight: 108.97 g/mol
• IUPAC Name: bromoethane
• Standard InChI: InChI=1S/C2H5Br/c1-2-3/h2H2,1H3
• Standard InChIKey: RDHPKYGYEGBMSE-UHFFFAOYSA-N
• SMILES: CCBr
• Canonical SMILES: CCBr
• Boiling Point: 101.1 °F at 760 mm Hg (NTP, 1992); 38.5 °C; 38.2 °C; 38.4 °C; 101°F
• Colorform: Liquid; Colorless, volatile liquid; Colorless to yellow liquid ... [Note: A gas above 101 degrees F]
• Density: 1.46 at 68 °F (NTP, 1992); 1.4604 g/cu cm at 20 °C; Relative density (water = 1): 1.4; 1.46
• Flash Point: -10 °F (NTP, 1992); -20 °C, -4 °F (Closed cup); -20 °C c.c.; -10°F; <4°F
• Melting Point: -182 °F (NTP, 1992); -118.6 °C; -118.4 °C; -119 °C; -182°F
• Physical Description: Ethyl bromide appears as a colorless volatile liquid. Slightly soluble in water and denser than water. Flash point below 0°F. Vapors are heavier than air. Toxic by inhalation. Irritates skin and eyes. Used to make pharmaceuticals and as a solvent.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to yellow liquid with an ether-like odor.; Colorless to yellow liquid with an ether-like odor. [Note: A gas above 101°F.]
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 61° F (NTP, 1992); 0.08 M; In water, 9,000 mg/L at 25 °C; In water, 1.067, 0.965, 0.914, and 0.896 g/100 g water at 0, 10, 20, and 30 °C, respectively; Miscible with ethanol, ether, chloroform; Miscible with organic solvents; Solubility in water, g/100ml at 20 °C: 0.91; 0.9%
• Synonyms: Ethyl Bromide; 2-Bromoethane-1,1,1,2,2; Bromoethane; Ethyl Bromide
• Vapor Density: 3.76 (NTP, 1992) (Relative to Air); 3.76 (Air = 1); Relative vapor density (air = 1): 3.76; 3.76
• Vapor Pressure: 375 mm Hg at 68 °F ; 400 mm Hg at 70° F (NTP, 1992); 466.98 mmHg; 467 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 51; 375 mmHg
• PubChem Compound: 6332
• Last Modified: Aug 15 2023